Cas no 1114886-49-5 (2-(4-chlorobenzoyl)-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4H-1lambda6,4-benzothiazine-1,1-dione)
2-(4-chlorobenzoyl)-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- (4-chlorophenyl)-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]methanone
- 2-(4-chlorobenzoyl)-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4H-1lambda6,4-benzothiazine-1,1-dione
-
- Inchi: 1S/C23H16ClNO5S/c24-16-7-5-15(6-8-16)23(26)22-14-25(18-3-1-2-4-21(18)31(22,27)28)17-9-10-19-20(13-17)30-12-11-29-19/h1-10,13-14H,11-12H2
- InChI Key: XYAGHPAWFCMAJZ-UHFFFAOYSA-N
- SMILES: ClC1C([H])=C([H])C(=C([H])C=1[H])C(C1=C([H])N(C2C([H])=C([H])C3=C(C=2[H])OC([H])([H])C([H])([H])O3)C2=C([H])C([H])=C([H])C([H])=C2S1(=O)=O)=O
2-(4-chlorobenzoyl)-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4H-1lambda6,4-benzothiazine-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-6464-2μmol |
2-(4-chlorobenzoyl)-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4H-1lambda6,4-benzothiazine-1,1-dione |
1114886-49-5 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6464-5μmol |
2-(4-chlorobenzoyl)-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4H-1lambda6,4-benzothiazine-1,1-dione |
1114886-49-5 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6464-10μmol |
2-(4-chlorobenzoyl)-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4H-1lambda6,4-benzothiazine-1,1-dione |
1114886-49-5 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6464-20μmol |
2-(4-chlorobenzoyl)-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4H-1lambda6,4-benzothiazine-1,1-dione |
1114886-49-5 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6464-1mg |
2-(4-chlorobenzoyl)-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4H-1lambda6,4-benzothiazine-1,1-dione |
1114886-49-5 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6464-2mg |
2-(4-chlorobenzoyl)-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4H-1lambda6,4-benzothiazine-1,1-dione |
1114886-49-5 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6464-3mg |
2-(4-chlorobenzoyl)-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4H-1lambda6,4-benzothiazine-1,1-dione |
1114886-49-5 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6464-4mg |
2-(4-chlorobenzoyl)-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4H-1lambda6,4-benzothiazine-1,1-dione |
1114886-49-5 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6464-5mg |
2-(4-chlorobenzoyl)-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4H-1lambda6,4-benzothiazine-1,1-dione |
1114886-49-5 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-6464-10mg |
2-(4-chlorobenzoyl)-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4H-1lambda6,4-benzothiazine-1,1-dione |
1114886-49-5 | 10mg |
$79.0 | 2023-09-10 |
2-(4-chlorobenzoyl)-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4H-1lambda6,4-benzothiazine-1,1-dione Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 2-(4-chlorobenzoyl)-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4H-1lambda6,4-benzothiazine-1,1-dione
Introduction to 2-(4-chlorobenzoyl)-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114886-49-5)
2-(4-chlorobenzoyl)-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4H-1lambda6,4-benzothiazine-1,1-dione, identified by its CAS number 1114886-49-5, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a sophisticated fusion of heterocyclic scaffolds, specifically featuring a benzothiazine core linked to a 2,3-dihydrobenzodioxin moiety and an acylated chlorobenzoyl group. Such structural motifs are often explored for their potential bioactivity and mechanistic diversity.
The benzothiazine ring system is a well-documented pharmacophore in drug discovery, known for its role in modulating various biological pathways. Its structural rigidity and ability to engage with biological targets make it a valuable component in the design of therapeutic agents. In particular, derivatives of benzothiazine have been investigated for their activities in areas such as anti-inflammatory, antimicrobial, and anticancer applications. The presence of the 2,3-dihydro-1,4-benzodioxin (also known as 2-methoxyestrone) moiety further enriches the pharmacological profile of this compound by introducing additional hydrogen bonding potential and electronic features that could influence receptor binding affinity.
The 4-chlorobenzoyl substituent at the 2-position of the benzothiazine ring adds another layer of complexity to the molecule. Chloro-substituted aromatic groups are frequently incorporated into drug candidates due to their ability to enhance metabolic stability and binding interactions with biological targets. The electron-withdrawing nature of the chlorine atom can modulate the electronic distribution within the molecule, potentially influencing both its reactivity and its interaction with enzymes or receptors.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies suggest that the combination of the benzothiazine and benzodioxin scaffolds in CAS No. 1114886-49-5 may confer unique interactions with proteins involved in signal transduction or metabolic pathways. For instance, preliminary virtual screening experiments have indicated potential binding to enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammatory responses.
In vitro studies have begun to explore the pharmacological properties of this compound. Initial assays have shown promising activity in modulating pathways relevant to neurodegenerative diseases. The benzothiazine core is particularly interesting in this context due to its structural resemblance to natural products that have demonstrated neuroprotective effects. Additionally, the 2-methoxyestrone moiety may contribute to estrogenic or antiestrogenic activity, depending on the specific biological context—a property that has been exploited in certain therapeutic strategies for hormonal disorders.
The synthesis of 2-(4-chlorobenzoyl)-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4H-1lambda6,4-benzothiazine-1,1-dione presents a synthetic challenge due to its multi-component structure. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations have been employed to build the heterocyclic frameworks efficiently. Furthermore, protecting group strategies have been crucial in ensuring regioselective functionalization at multiple sites within the molecule.
From a medicinal chemistry perspective, derivatives of this compound represent a rich area for further exploration. By systematically varying substituents on either the benzothiazine or benzodioxin moieties—or both—researchers can fine-tune bioactivity profiles for specific therapeutic targets. For example, replacing the chlorobenzoyl group with alternative acylating agents might alter metabolic stability or target specificity without significantly compromising overall potency.
The integration of machine learning models into drug discovery workflows has also accelerated the process of identifying promising candidates like CAS No. 1114886-49-5. These models can predict pharmacokinetic properties such as solubility or permeability early in the design phase, allowing for rapid optimization before costly experimental validation is required. Such high-throughput virtual screening approaches are particularly valuable when dealing with complex molecules like this one.
In conclusion,CAS No. 1114886-49-5, corresponding to 2-(4-chlorobenzoyl)-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4H-1lambda6,4-benzothiazine-1,1-dione, exemplifies how interdisciplinary approaches—combining synthetic organic chemistry with computational biology—can yield novel molecular entities with therapeutic potential. Its unique structural features position it as a compelling scaffold for further medicinal chemistry investigations aimed at developing next-generation therapeutic agents.
1114886-49-5 (2-(4-chlorobenzoyl)-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4H-1lambda6,4-benzothiazine-1,1-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)